Cas no 74572-15-9 ((2S)-2-Phenyl-morpholine)

• Product Name: (2S)-2-Phenyl-morpholine
• CAS No: 74572-15-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD20278301
• CID: 1023861
• PubChem ID: 937783
• Update Time: 2025-06-12

(2S)-2-Phenyl-morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Phenylmorpholine
• 2-phenylmorpholine
• ZLNGFYDJXZZFJP-SNVBAGLBSA-N
• AKOS016004209
• (2S)-2-phenylmorpholine
• CS-0156599
• DTXSID501313954
• AMY21608
• A865863
• ZCA57215
• (S)-2-Phenyl-morpholine
• EN300-3009680
• F13093
• MFCD20278301
• SCHEMBL1626963
• 74572-15-9
• DS-3800
• DB-336339
• (2S)-2-Phenyl-morpholine

• MDL： MFCD20278301
• Inchi： 1S/C10H13NO/c1-2-4-9(5-3-1)10-8-11-6-7-12-10/h1-5,10-11H,6-8H2/t10-/m1/s1
• InChI Key： ZLNGFYDJXZZFJP-SNVBAGLBSA-N
• SMILES： O1CCNC[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.67630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (2S)-2-Phenyl-morpholine

Comprehensive Overview of (2S)-2-Phenyl-morpholine (CAS No. 74572-15-9): Properties, Applications, and Industry Insights

(2S)-2-Phenyl-morpholine (CAS No. 74572-15-9) is a chiral organic compound belonging to the morpholine class, characterized by its phenyl-substituted stereocenter at the 2-position. This enantiomerically pure molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and bioactivity. The compound's molecular formula C10H13NO and molecular weight 163.22 g/mol make it a valuable intermediate in asymmetric synthesis.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like (2S)-2-Phenyl-morpholine. Pharmaceutical researchers frequently search for "morpholine derivatives in medicinal chemistry" or "chiral auxiliaries for asymmetric synthesis," reflecting the compound's relevance in developing targeted therapies. Its rigid morpholine ring system contributes to improved metabolic stability in drug candidates, a key consideration in modern small-molecule drug design.

The compound's physicochemical properties include a boiling point of approximately 280°C and moderate water solubility, making it suitable for various organic synthesis conditions. Analytical techniques such as HPLC and chiral chromatography are commonly employed to verify its enantiomeric purity (>99% ee), a critical parameter for API manufacturing. Industry professionals often inquire about "scale-up methods for chiral morpholines" and "green chemistry approaches" for such intermediates.

In material science applications, (2S)-2-Phenyl-morpholine serves as a precursor for liquid crystal materials and advanced polymers. The compound's ability to influence molecular self-assembly has sparked interest in nanotechnology research, particularly in "supramolecular architectures" and "functional surface coatings." These applications align with current industry focus on smart materials and nanoscale engineering solutions.

Quality control of 74572-15-9 typically involves rigorous spectroscopic characterization, including 1H/13C NMR, IR spectroscopy, and mass spectrometry. The compound's storage stability under inert atmospheres and its handling precautions are frequently discussed topics among laboratory professionals. Recent innovations in continuous flow chemistry have improved the efficiency of producing such chiral intermediates while reducing environmental impact.

Market analysis indicates rising demand for (2S)-2-Phenyl-morpholine in contract research organizations and specialty chemical suppliers. The compound's role in developing kinase inhibitors and CNS-active compounds makes it particularly valuable in neurological drug research. Common search queries like "morpholine-based drug candidates 2024" and "chiral nitrogen heterocycles suppliers" reflect these industry applications.

From a regulatory perspective, 74572-15-9 requires proper documentation regarding its safety data and handling procedures. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed when working with this compound. The growing emphasis on sustainable chemistry has led to increased interest in catalytic asymmetric synthesis routes for such chiral building blocks.

Future research directions for (2S)-2-Phenyl-morpholine may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it suitable for creating targeted drug delivery systems, particularly in cancer therapeutics. These applications correspond with trending searches for "precision medicine platforms" and "next-generation pharmaceutical intermediates" in scientific literature.

In conclusion, (2S)-2-Phenyl-morpholine (CAS No. 74572-15-9) represents an important chiral scaffold with diverse applications across multiple scientific disciplines. Its significance in asymmetric synthesis, combined with emerging uses in advanced materials, ensures continued relevance in chemical research and industrial applications. The compound exemplifies the growing importance of enantiopure building blocks in modern chemical innovation.